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Compound of Interest |

Compound Name: 6-Chlorocinnoline
CAS No.: 17404-91-0
Cat. No.: B175051
- 7

Executive Summary

6-Chlorocinnoline (CsHsCINz2) is a halogenated diazanaphthalene derivative widely utilized as
a pharmacophore scaffold in medicinal chemistry. Its structural capacity for palladium-catalyzed
cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig) makes it a critical intermediate in the
synthesis of kinase inhibitors and agrochemicals.

However, the specific position of the nitrogen atoms (1,2-benzodiazine core) combined with the
halogen moiety presents distinct toxicological risks compared to its quinoline analogs. This
guide establishes a preventative safety architecture. Due to the frequent lack of comprehensive
toxicological data for research-grade intermediates, this protocol mandates treating 6-
Chlorocinnoline as a High-Potency Active Pharmaceutical Ingredient (HPAPI) candidate until
definitive data proves otherwise.

Chemical Identity & Physicochemical Profile[1][2][3]

Understanding the physical state and lipophilicity is the first step in designing containment
strategies. 6-Chlorocinnoline is lipophilic, increasing the risk of dermal absorption.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b175051?utm_src=pdf-interest
https://www.benchchem.com/product/b175051?utm_src=pdf-body
https://www.benchchem.com/product/b175051?utm_src=pdf-body
https://www.benchchem.com/product/b175051?utm_src=pdf-body
https://www.benchchem.com/product/b175051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Data /| Characteristic

Operational Implication

IUPAC Name

6-Chlorocinnoline

Primary identifier.

CAS Registry

Varies by isomer/vendor (Verify

specific CoA)

Critical: Confirm isomer
identity; 6-chloroquinoline
(CAS 612-57-7) is a common

misidentification.

Molecular Formula

CsHsCIN2

Nitrogen-rich heterocycle.

Molecular Weight

164.59 g/mol

Small molecule; high potential

for aerosolization.

Physical State

Yellowish to tan solid/powder

Inhalation Hazard: Dust
generation during weighing is

the primary exposure vector.

Solubility

DMSO, Methanol, DCM; Low
in Water

Use organic solvent-resistant

gloves (Laminate/Nitrile).

Partition Coeff. (LogP)

~2.5 (Predicted)

High Skin Permeability:
Readily crosses dermal

barriers.

Toxicological Assessment & Hazard Identification
GHS Classification (Harmonized & Predictive)

While specific LD50 data for 6-Chlorocinnoline is often sparse in public registries, structure-

activity relationship (SAR) analysis with quinoline and cinnoline derivatives mandates the

following classifications:

o Acute Toxicity (Oral): Category 4 (H302). Harmful if swallowed.

o Skin/Eye Irritation: Category 2 (H315/H319). Causes serious irritation.

e STOT-SE: Category 3 (H335). May cause respiratory irritation.

The "Hidden" Risks: Genotoxicity and Potency
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Expert Insight: Cinnoline derivatives are bioisosteres of quinolines. Many fused nitrogen
heterocycles intercalate DNA or inhibit specific enzymes (e.g., topoisomerase).

o Genotoxicity: Treat as a potential mutagen. The planar structure allows for DNA intercalation.

o Sensitization: Halogenated heterocycles are potential skin sensitizers. Repeated exposure
may lead to allergic dermatitis.

Engineering Controls & Personal Protective
Equipment (PPE)

Reliance on PPE alone is a failure of protocol. The primary barrier must be engineering
controls.

Containment Hierarchy

The following diagram illustrates the required containment strategy based on the operation

being performed.
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Figure 1: Risk-based containment hierarchy. Solid handling requires the highest level of
isolation due to dust inhalation risks.

PPE Matrix

» Respiratory: If outside a hood (Emergency only), use a Full-Face Respirator with P100/OV
cartridges. N95 is insufficient for chemical vapors.

o Dermal: Double-gloving is mandatory.
o Inner: Nitrile (4 mil).

o Quter: Nitrile (4-8 mil) or Silver Shield (Laminate) for prolonged contact with DCM/THF
solutions.

e Ocular: Chemical splash goggles. Safety glasses are insufficient for powders that can drift
behind lenses.

Operational Protocols
Protocol A: Safe Weighing & Solubilization

Objective: Eliminate dust exposure during the transition from solid to liquid phase.

o Preparation: Place the balance inside the containment hood. Line the work surface with
absorbent, plastic-backed bench paper.

 Static Control: Use an anti-static gun on the weighing boat and spatula. Cinnoline powders
can be static-prone, causing "jumping" and aerosolization.

o Transfer:
o Tare the vial with the cap on.
o Add solid.

o Cap immediately.[1]
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o Wipe the exterior of the vial with a solvent-dampened Kimwipe before removing it from the
hood.

e Solubilization: Add solvent (e.g., DMSO) to the vial before transferring to the reaction vessel
if possible. Handling liquids is safer than handling solids.

Protocol B: Reaction Setup (Suzuki Coupling Example)

Context: 6-Chlorocinnoline is often coupled with boronic acids. Hazard: This reaction often
uses bases (K2COs) and heat, increasing vapor pressure.

 Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon.

o Why? Cinnolines can be sensitive to oxidation at high temperatures; oxygen exclusion
prevents side-product formation and reduces fire risk if using pyrophoric catalysts.

o Temperature Control: Use an oil bath with a thermal feedback loop (thermocouple). Do not
use a hot plate without feedback; thermal runaway can decompose the heterocycle,
releasing toxic nitrogen oxides (NOX).

e Pressure Relief: Ensure the condenser is vented to an inert line or scrubber. Never heat a
closed system unless it is a rated pressure vessel (e.g., microwave vial).

Protocol C: Waste Disposal

Classification: Halogenated Organic Waste.
e Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or strong reducers.

e Quenching: If the reaction mixture contains residual boronic acids or organometallics,
guench with saturated NH4Cl or water slowly in an ice bath before disposal.

e Labeling: Clearly mark "Toxic" and "Halogenated".

Emergency Response & Spill Management

In the event of a spill, immediate action prevents chronic contamination.
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Figure 2: Decision matrix for spill response. Note the wet-wiping technique for solids to prevent
aerosolization.

Medical First Aid:

e Eye Contact: Flush for 15 minutes. Scientific Note: Cinnoline bases can be difficult to rinse;

use copious water.

o Skin Contact: Wash with soap and water. Avoid using alcohol/solvents, as this enhances the
transdermal transport of the lipophilic 6-chlorocinnoline.
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Disclaimer: This guide is for informational purposes for trained professionals. Always consult
the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]
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e To cite this document: BenchChem. [Technical Guide: Safe Handling and Operational
Protocols for 6-Chlorocinnoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175051#6-chlorocinnoline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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